BENGHE Foundational & Exploratory
Check Availability & Pricing

An In-depth Technical Guide to 1-
Methylthiolanium lodide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Methyithiolanium iodide
CAS No.: 28608-92-6
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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methylthiolanium iodide, with the CAS number 28608-92-6, is a sulfonium salt
characterized by a five-membered tetrahydrothiophene ring with a methyl group attached to the
positively charged sulfur atom. The positive charge of the sulfonium cation is balanced by an
iodide anion. This compound belongs to the broader class of sulfonium salts, which have
garnered significant interest in organic synthesis and medicinal chemistry due to their unique
reactivity. As electrophilic reagents, sulfonium salts are valuable for transferring their S-
substituents to nucleophiles. 1-Methylthiolanium iodide, also known as S-
methyltetrahydrothiophenium iodide, serves as a key intermediate and reagent in various
chemical transformations. This guide provides a comprehensive overview of its properties,
synthesis, reactivity, and potential applications, with a focus on its relevance to researchers in

drug development.

Physicochemical Properties
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The accurate characterization of a compound's physicochemical properties is fundamental to

its application in research and development. Below is a summary of the known and predicted

properties of 1-Methylthiolanium iodide.

Property Value Source
CAS Number 28608-92-6 [1]
Molecular Formula CsH11lS [2]
Molecular Weight 230.11 g/mol [2]
White to off-white crystalline )
Appearance . Predicted
solid
Melting Point 199 °C (from ethanol) [3]
Soluble in polar solvents (e.g.,
water, DMSO, DMF), sparingly
soluble in less polar organic
Solubility solvents (e.g., acetone, Predicted
ethanol), and likely insoluble in
nonpolar solvents (e.g.,
hexanes, diethyl ether).
Boiling Point Decomposes upon heating Predicted
Density Not available

Synthesis of 1-Methylthiolanium lodide

The synthesis of 1-Methylthiolanium iodide is a straightforward S-alkylation reaction, a

classic example of the Menshutkin reaction, involving the nucleophilic attack of the sulfur atom

in tetrahydrothiophene on the electrophilic methyl group of methyl iodide.
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Synthesis workflow for 1-Methylthiolanium iodide.

Experimental Protocol

This protocol describes a representative procedure for the synthesis of 1-Methylthiolanium
iodide.

Materials:

Tetrahydrothiophene (THT)

Methyl iodide (Mel)

Anhydrous diethyl ether

Reaction flask with a magnetic stirrer

Reflux condenser (optional, for reactions at elevated temperatures)
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e Dropping funnel
 Inert atmosphere (e.g., nitrogen or argon)
Procedure:

» Reaction Setup: To a clean, dry reaction flask equipped with a magnetic stir bar, add
tetrahydrothiophene (1.0 equivalent). If desired, a solvent such as acetone or acetonitrile can
be used, although the reaction can often be performed neat.

o Addition of Methyl lodide: Place the flask under an inert atmosphere. Add methyl iodide (1.0-
1.2 equivalents) dropwise to the stirred solution of tetrahydrothiophene at room temperature.
The reaction is typically exothermic, so the addition rate should be controlled to maintain the
desired reaction temperature. For less reactive substrates, gentle heating may be required.

e Reaction: Stir the reaction mixture at room temperature for several hours or until the reaction
is complete. The progress of the reaction can be monitored by the precipitation of the solid
product, 1-Methylthiolanium iodide.

« |solation of Product: Once the reaction is complete, the solid product can be isolated by
filtration. Wash the precipitate with cold, anhydrous diethyl ether to remove any unreacted
starting materials.

e Drying: Dry the resulting white to off-white crystalline solid under vacuum to obtain the pure
1-Methylthiolanium iodide.

Spectroscopic Characterization (Predicted)

While experimental spectra for 1-Methylthiolanium iodide are not widely available in public
databases, its structure allows for the prediction of its key spectroscopic features.
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Synthetic Applications
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Key applications of sulfonium salts in organic synthesis.

As Alkylating Agents

The primary reactivity of sulfonium salts like 1-Methylthiolanium iodide is as electrophilic
alkylating agents. The methyl group can be transferred to a wide range of nucleophiles,
including amines, phenols, thiols, and carbanions. This reactivity is particularly useful in the
late-stage functionalization of complex molecules, a common strategy in drug discovery.

In Cross-Coupling Reactions

Aryl sulfonium salts have been successfully employed as electrophilic partners in metal-
catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Negishi reactions.
[4]This allows for the formation of carbon-carbon and carbon-heteroatom bonds, which are
crucial for the synthesis of many pharmaceutical compounds. While 1-Methylthiolanium
iodide is an alkyl sulfonium salt, related structures can be designed for such applications.

In PET Radiotracer Synthesis

A significant application of sulfonium salts in drug development is in the synthesis of positron
emission tomography (PET) radiotracers. [1]Sulfonium salts can act as excellent leaving
groups for the introduction of fluorine-18, a commonly used radionuclide in PET imaging.
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[1]This method is compatible with a wide range of functional groups found in drug-like
molecules, making it a valuable tool for in vivo imaging and pharmacokinetic studies. [1]

Safety and Handling

Specific safety data for 1-Methylthiolanium iodide is limited. However, based on the general
properties of sulfonium salts and their precursors, the following precautions should be taken:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves when handling the compound.

+ Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
any dust or vapors. Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place, protected from light and
moisture.

» Toxicity: While specific toxicity data is not available, it should be treated as a potentially
hazardous chemical. The precursor, methyl iodide, is toxic and a suspected carcinogen. [5]

Conclusion

1-Methylthiolanium iodide is a representative member of the sulfonium salt family with
significant potential in organic synthesis and drug development. Its role as a stable, yet
reactive, electrophile makes it a valuable tool for methylation and other functional group
transformations. The broader applications of sulfonium salts in cross-coupling reactions and
PET imaging further highlight the importance of this class of compounds. Further research into
the specific reactivity and applications of 1-Methylthiolanium iodide will undoubtedly uncover
new opportunities for its use in the synthesis of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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